2,5-Dimethoxy-3,6-dimethylbenzene-1,4-dicarbaldehyde

• CAS No.: 71804-46-1
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2,5-dimethoxy-3,6-dimethylterephthalaldehyde
• InChI: InChI=1S/C12H14O4/c1-7-9(5-13)12(16-4)8(2)10(6-14)11(7)15-3/h5-6H,1-4H3
• InChI Key: YDYAPAOCHRTTRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1OC)C=O)C)OC)C=O

Description

2,5-Dimethoxy-3,6-dimethylbenzene-1,4-dicarbaldehyde is an organic compound with the molecular formula C12H14O4 It is characterized by the presence of two methoxy groups and two formyl groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,5-Dimethoxy-3,6-dimethylbenzene-1,4-dicarbaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with 2,5-dimethoxybenzene, which undergoes a series of reactions to introduce the formyl groups.

Formylation: The formyl groups are introduced through a Vilsmeier-Haack reaction, where the benzene ring is treated with a mixture of DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to form the desired aldehyde groups.

Purification: The product is then purified through recrystallization or column chromatography to obtain the pure compound.

Industrial Production Methods: